Cas no 25355-52-6 (1-methyl-5-(methylsulfanyl)-2,3-dihydro-1H-pyrrole)

1-methyl-5-(methylsulfanyl)-2,3-dihydro-1H-pyrrole Properties

Names and Identifiers

• 1-methyl-5-(methylsulfanyl)-2,3-dihydro-1H-pyrrole
• LogP
• 1-methyl-5-methylsulfanyl-2,3-dihydropyrrole
• SCHEMBL9130432
• 1-methyl-2-methylthio-2-pyrroline
• 1-methyl-2-methylsulfanyl-4,5-dihydro-1H-pyrrole
• DTXSID00461137
• 25355-52-6
• 1-Methyl-2-(methylthio)-2-pyrroline
• +Expand

• InChIKey： VLGBMWQEAJHBQW-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H11NS/c1-7-5-3-4-6(7)8-2/h4H,3,5H2,1-2H3
• SMILES： CN1CCC=C1SC

Computed Properties

• Exact Mass: 129.06133
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 129.06122053g/mol
• Heavy Atom Count: 8
• Complexity: 109
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 28.5Ų

Experimental Properties

• PSA: 3.24